Cas no 1159511-84-8 (7-Bromo-1,3-dimethyl-1H-indazole)

7-Bromo-1,3-dimethyl-1H-indazole is a brominated indazole derivative with a molecular formula of C9H9BrN2. This heterocyclic compound features a bromine substituent at the 7-position and methyl groups at the 1- and 3-positions, enhancing its reactivity and utility in organic synthesis. Its well-defined structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations, making it a preferred choice for medicinal chemistry and material science applications.
7-Bromo-1,3-dimethyl-1H-indazole structure
1159511-84-8 structure
Product Name:7-Bromo-1,3-dimethyl-1H-indazole
CAS No:1159511-84-8
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD12028629
CID:2094002
PubChem ID:44119462
Update Time:2025-06-07

7-Bromo-1,3-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1,3-dimethyl-1H-indazole
    • 7-bromo-1,3-dimethylindazole
    • 7-Bromo-1,3-dimethyl-indazole
    • 1h-indazole,7-bromo-1,3-dimethyl-
    • OR40133
    • PB15045
    • 1H-Indazole, 7-bromo-1,3-dimethyl-
    • FCH1409531
    • AK170686
    • AX8270296
    • ST1100706
    • SY097667
    • AS-33660
    • DB-399880
    • SCHEMBL13106346
    • DTXSID701301096
    • AKOS023399845
    • CS-0050105
    • 1159511-84-8
    • MFCD12028629
    • MDL: MFCD12028629
    • Inchi: 1S/C9H9BrN2/c1-6-7-4-3-5-8(10)9(7)12(2)11-6/h3-5H,1-2H3
    • InChI Key: ITJITARZCHQKQK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(C)=NN(C)C=21

Computed Properties

  • Exact Mass: 223.99491g/mol
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 2.7

7-Bromo-1,3-dimethyl-1H-indazole Pricemore >>

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abcr
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